Cas no 1198154-61-8 (3-Amino-4-chloropyridin-2-OL)

• Product Name: 3-Amino-4-chloropyridin-2-OL
• CAS No: 1198154-61-8
• MF: C₅H₅ClN₂O
• MW: 144.55899977684
• MDL: MFCD18257794
• CID: 4576977
• PubChem ID: 55285400
• Update Time: 2025-05-23

3-Amino-4-chloropyridin-2-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-4-CHLOROPYRIDIN-2-OL
• 3-amino-4-chloro-1H-pyridin-2-one
• 3-amino-4-chloro-pyridin-2-ol
• YXB15461
• 3-Amino-4-chloro-2-hydroxypyridine
• AB75026
• 3-Amino-4-chloropyridin-2-OL

• MDL： MFCD18257794
• Inchi： 1S/C5H5ClN2O/c6-3-1-2-8-5(9)4(3)7/h1-2H,7H2,(H,8,9)
• InChI Key： UIAAWKLXNNXEJG-UHFFFAOYSA-N
• SMILES： ClC1C=CNC(C=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-Amino-4-chloropyridin-2-OL

Professional Introduction to 3-Amino-4-chloropyridin-2-OL (CAS No. 1198154-61-8)

3-Amino-4-chloropyridin-2-OL, with the chemical identifier CAS No. 1198154-61-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic compound features both an amino group and a hydroxyl group, making it a versatile intermediate in the development of various biologically active molecules. The unique structural attributes of this compound have garnered attention for its potential applications in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

The< strong>3-amino-4-chloropyridin-2-OL molecule belongs to the pyridine class of heterocycles, which are widely recognized for their role in numerous pharmacophores across different drug classes. The presence of both the amino and hydroxyl functional groups provides multiple sites for chemical modification, enabling the construction of complex molecular architectures. This flexibility is particularly valuable in drug discovery, where precise molecular design is often required to achieve optimal pharmacological properties.

In recent years, there has been a growing interest in pyridine derivatives as key components in the development of small-molecule drugs. The< strong>CAS No. 1198154-61-8 compound has been explored in several research studies, highlighting its utility as a building block for more intricate molecules. For instance, it has been utilized in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The chlorine substituent at the 4-position enhances reactivity, facilitating further functionalization through nucleophilic substitution reactions.

One notable application of< strong>3-amino-4-chloropyridin-2-OL is in the development of antiviral agents. The pyridine core is a common motif in drugs designed to target viral enzymes, such as proteases and polymerases. Researchers have leveraged the compound’s structural features to create derivatives with enhanced binding affinity and selectivity against viral targets. This has led to promising candidates for treating emerging viral infections, underscoring the importance of< strong>CAS No. 1198154-61-8 in modern medicinal chemistry.

The< strong>3-amino group and< strong>2-hydroxyl group present in this compound are particularly noteworthy for their role in hydrogen bonding interactions. These functional groups can form stable hydrogen bonds with biological targets, improving drug-receptor binding affinity. This characteristic has been exploited in the design of peptidomimetics and other protein-targeting ligands. Additionally, the< strong>4-chloro substituent can participate in dipole-dipole interactions and halogen bonding, further enhancing molecular recognition.

The synthesis of< strong>3-amino-4-chloropyridin-2-OL typically involves multi-step organic transformations, starting from readily available pyridine precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired pyridine scaffold efficiently. These synthetic routes highlight the compound’s accessibility and its suitability for large-scale production, which is crucial for industrial applications.

In academic research,< strong>CAS No. 1198154-61-8 has been used as a scaffold for exploring novel chemical reactions and transformations. Its reactivity allows chemists to investigate new synthetic pathways and develop innovative catalytic systems. For example, studies have focused on its use in transition-metal-catalyzed cyclizations and rearrangements, contributing to the broader understanding of heterocyclic chemistry.

The pharmaceutical industry has also shown interest in< strong>3-amino-4-chloropyridin-2-OL due to its potential as a lead compound for drug discovery programs. High-throughput screening (HTS) campaigns have been conducted using libraries containing this derivative to identify novel bioactive molecules. Such efforts have resulted in several promising hits that are being further optimized for therapeutic efficacy and safety.

The structural diversity offered by< strong>CAS No. 1198154-61-8 makes it a valuable asset in medicinal chemistry research. By modifying its functional groups or introducing additional substituents, chemists can generate a wide range of derivatives with tailored properties. This adaptability is essential for addressing complex biological targets and developing next-generation therapeutics.

In conclusion, 3-amino-4-chloropyridin-2-OL (CAS No. 1198154-61-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and drug developers alike. As research continues to uncover new biological targets and therapeutic needs, compounds like this will remain at the forefront of medicinal chemistry innovation.